Cas no 1251105-16-4 (4-(pyrrolidin-1-yl)phenylmethanesulfonamide)

• Product Name: 4-(pyrrolidin-1-yl)phenylmethanesulfonamide
• CAS No: 1251105-16-4
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5915699
• PubChem ID: 115000508
• Update Time: 2025-05-25

4-(pyrrolidin-1-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-1-yl)phenylmethanesulfonamide
• [4-(pyrrolidin-1-yl)phenyl]methanesulfonamide
• EN300-1987309
• 1251105-16-4

• Inchi： 1S/C11H16N2O2S/c12-16(14,15)9-10-3-5-11(6-4-10)13-7-1-2-8-13/h3-6H,1-2,7-9H2,(H2,12,14,15)
• InChI Key： FBYVMIQJCZZCLA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)N1CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(pyrrolidin-1-yl)phenylmethanesulfonamide

4-(Pyrrolidin-1-yl)phenylmethanesulfonamide: A Comprehensive Overview

4-(Pyrrolidin-1-yl)phenylmethanesulfonamide, identified by the CAS registry number CAS No. 1251105-16-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. Recent advancements in research have further illuminated its properties, mechanisms, and potential uses, making it a focal point for scientific exploration.

The chemical structure of 4-(pyrrolidin-1-yl)phenylmethanesulfonamide comprises a pyrrolidine ring attached to a phenyl group, which is further connected to a methanesulfonamide moiety. This combination of functional groups imparts the compound with distinct chemical and biological properties. The pyrrolidine ring, a five-membered saturated heterocycle, contributes to the compound's stability and ability to form hydrogen bonds, while the methanesulfonamide group enhances its solubility and bioavailability. These characteristics make it an attractive candidate for various applications in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of CAS No. 1251105-16-4. Researchers have explored novel synthetic pathways to improve the efficiency and scalability of its production. For instance, methodologies involving microwave-assisted synthesis and catalytic cross-coupling reactions have been reported, offering more sustainable and cost-effective routes for large-scale manufacturing. These advancements not only enhance the accessibility of the compound but also pave the way for its broader application in pharmaceutical research.

In terms of pharmacological activity, 4-(pyrrolidin-1-yl)phenylmethanesulfonamide has demonstrated promising results in preclinical studies. It has been investigated as a potential modulator of various biological targets, including ion channels and enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, recent research has highlighted its ability to inhibit certain kinase enzymes, which are key players in cellular signaling pathways associated with tumor growth and progression.

Beyond its direct pharmacological applications, CAS No. 1251105-16-4 has also found utility as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions makes it valuable for the construction of complex chiral molecules. This application underscores its versatility as both a drug candidate and a tool for chemical synthesis.

The growing interest in 4-(pyrrolidin-1-yl)phenylmethanesulfonamide is further evidenced by its inclusion in various high-throughput screening libraries used in drug discovery programs. Its structural features make it an ideal candidate for exploring new therapeutic avenues, particularly in areas where selective modulation of biological targets is required.

In conclusion, CAS No. 1251105-16-4, or 4-(pyrrolidin-1-yl)phenylmethanesulfonamide, stands out as a compound with multifaceted applications and promising potential across diverse scientific domains. Ongoing research continues to uncover new insights into its properties and utility, solidifying its position as an important molecule in contemporary chemical research.